AS-8351

• CAS No.: 796-42-9
• Product Name: AS-8351
• Molecular Formula: C17H13N3O2
• Molecular Weight: 291.31
• IUPAC Name: N-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]pyridine-4-carboxamide
• Standard InChI: InChI=1S/C17H13N3O2/c21-16-6-5-12-3-1-2-4-14(12)15(16)11-19-20-17(22)13-7-9-18-10-8-13/h1-11,21H,(H,20,22)/b19-11+
• Standard InChIKey: WQSHHAVECQJKLX-YBFXNURJSA-N
• SMILES: C1=CC=C2C(=C1)C=CC(=C2C=NNC(=O)C3=CC=NC=C3)O
• Appearance: Solid powder
• Description: AS-8351 induces reprogramming of human fetal lung fibroblasts into functional cardiomyocytes.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AS-8351; AS-8351; AS-8351
• Reference: 1: Cao N, Huang Y, Zheng J, Spencer CI, Zhang Y, Fu JD, Nie B, Xie M, Zhang M, Wang H, Ma T, Xu T, Shi G, Srivastava D, Ding S. Conversion of human fibroblasts into functional cardiomyocytes by small molecules. Science. 2016 Jun 3;352(6290):1216-20. doi: 10.1126/science.aaf1502. Epub 2016 Apr 28. PubMed PMID: 27127239.
• PubChem Compound: 135400486
• Last Modified: Nov 11 2021